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  4. 7-(1-Adamantyl)-4-hydroxy-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one
7-(1-Adamantyl)-4-hydroxy-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one 7-(1-Adamantyl)-4-hydroxy-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one
Brand Name: Vulcanchem
CAS No.: 489416-85-5
VCID: VC0459976
InChI: InChI=1S/C21H19F3N2O2S/c22-21(23,24)12-4-14(20-6-9-1-10(7-20)3-11(2-9)8-20)25-19-16(12)17-18(29-19)13(27)5-15(28)26-17/h4-5,9-11H,1-3,6-8H2,(H2,26,27,28)
SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C6=C(S5)C(=O)C=C(N6)O
Molecular Formula: C21H19F3N2O2S
Molecular Weight: 420.4g/mol

7-(1-Adamantyl)-4-hydroxy-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one

CAS No.: 489416-85-5

Main Products

VCID: VC0459976

Molecular Formula: C21H19F3N2O2S

Molecular Weight: 420.4g/mol

7-(1-Adamantyl)-4-hydroxy-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one - 489416-85-5

CAS No. 489416-85-5
Product Name 7-(1-Adamantyl)-4-hydroxy-9-(trifluoromethyl)pyrido[2',3':4,5]thieno[2,3-b]pyridin-2(1H)-one
Molecular Formula C21H19F3N2O2S
Molecular Weight 420.4g/mol
IUPAC Name 11-(1-adamantyl)-4-hydroxy-13-(trifluoromethyl)-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaen-6-one
Standard InChI InChI=1S/C21H19F3N2O2S/c22-21(23,24)12-4-14(20-6-9-1-10(7-20)3-11(2-9)8-20)25-19-16(12)17-18(29-19)13(27)5-15(28)26-17/h4-5,9-11H,1-3,6-8H2,(H2,26,27,28)
Standard InChIKey IUGSRUNHUVSORL-UHFFFAOYSA-N
Isomeric SMILES C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C6=C(S5)C(=O)C=C(N6)O
SMILES C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C6=C(S5)C(=O)C=C(N6)O
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C6=C(S5)C(=O)C=C(N6)O
PubChem Compound 3586366
Last Modified Nov 13 2021
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